Tert-butyl 7-hydroxyindoline-1-carboxylate
Overview
Description
Tert-butyl 7-hydroxyindoline-1-carboxylate, also known as SKI-O-703, is a compound with unique pharmacological and biological properties. It has a molecular formula of C13H17NO3 and a molecular weight of 235.28 g/mol .
Synthesis Analysis
Tert-butyl esters find large applications in synthetic organic chemistry. A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems .Molecular Structure Analysis
The molecular structure of this compound consists of 13 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms .Chemical Reactions Analysis
Tert-butyl indoline-1-carboxylate is an N-substituted indoline derivative. It has been used as a reactant in the preparation of aryl alkyl amines via alkylation reactions catalyzed by Pd . It has also been used as a reactant in the preparation of allyl- and arylindolines .Scientific Research Applications
Chemical Synthesis and Protecting Group Strategies
Tert-butyl 7-hydroxyindoline-1-carboxylate serves as an integral component in organic synthesis, particularly in the development of protecting group strategies. For example, it is a key precursor in the tert-butoxycarbonylation of acidic proton-containing substrates such as phenols, aromatic and aliphatic amines hydrochlorides, and aromatic carboxylic acids. This process is facilitated by 1-tert-butoxy-2-tert-butoxycarbonyl-1,2-dihydroisoquinoline (BBDI) and occurs without the necessity of a base, proceeding chemoselectively in high yield under mild conditions (Saito et al., 2006). The same compound has been utilized as a tert-butoxycarbonylation reagent for aromatic and aliphatic amine hydrochlorides and phenols, demonstrating its versatility and effectiveness in facilitating chemoselective reactions (Ouchi et al., 2002).
Advanced Organic Synthesis Techniques
The molecule is central to advanced organic synthesis techniques, such as the oxidative radical cyclization process to access 2-tert-butylisoindolin-1-ones. This method underscores the synthetic potential of stable carbamoylxanthates derived from secondary tert-butylamines, highlighting the molecule's role in facilitating novel synthetic pathways for constructing complex organic frameworks (López-Valdez et al., 2011).
Material Science and Luminescence
In material science, derivatives of this compound have been explored for their photophysical properties. Specifically, lanthanide coordination polymers synthesized using aromatic carboxylate ligands derived from similar structures exhibit highly efficient luminescence, which is promising for applications as optical devices. These findings illustrate the compound's utility in developing materials with potential technological applications (Raphael et al., 2012).
Innovative Synthetic Routes and Medicinal Chemistry
The compound's derivatives are pivotal in medicinal chemistry for designing novel therapeutic agents. For instance, the discovery of N-(2,4-di-tert-butyl-5-hydroxyphenyl)-4-oxo-1,4-dihydroquinoline-3-carboxamide (VX-770, ivacaftor) underscores the strategic use of tert-butyl hydroxyindoline scaffolds in drug discovery, leading to the development of targeted therapies for specific genetic mutations (Hadida et al., 2014).
Future Directions
Tert-butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents. This compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B .
properties
IUPAC Name |
tert-butyl 7-hydroxy-2,3-dihydroindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-13(2,3)17-12(16)14-8-7-9-5-4-6-10(15)11(9)14/h4-6,15H,7-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXPIBRZJKQQUHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2=C1C(=CC=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50697045 | |
Record name | tert-Butyl 7-hydroxy-2,3-dihydro-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50697045 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
945771-04-0 | |
Record name | tert-Butyl 7-hydroxy-2,3-dihydro-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50697045 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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